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Compound of Interest

Compound Name: Z12-Tetradecenyl acetate

Cat. No.: B1139641 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working on

dosage optimization of Z12-Tetradecenyl acetate for field applications, particularly in the

context of mating disruption for the Asian corn borer (Ostrinia furnacalis).

Frequently Asked Questions (FAQs)
Q1: What is Z12-Tetradecenyl acetate and what is its primary application in agriculture?

A1: Z12-Tetradecenyl acetate (Z12-14Ac) is a key component of the sex pheromone of the

Asian corn borer (Ostrinia furnacalis).[1] It is primarily used in mating disruption (MD) strategies

to manage this pest in crops like maize.[1] By releasing a synthetic version of the pheromone

into the field, the ability of male moths to locate females for mating is inhibited, thereby

reducing the pest population and crop damage.

Q2: What is the optimal dosage of Z12-Tetradecenyl acetate for effective mating disruption?

A2: The optimal dosage depends on several factors, including pest population density,

environmental conditions, and the type of dispenser used. However, field studies in Northeast

China have shown that dispenser densities of 200-400 release points per hectare, each with a

low dosage, can achieve up to 85% mating disruption.[2][3] Higher dispenser loadings, in the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1139641?utm_src=pdf-interest
https://www.benchchem.com/product/b1139641?utm_src=pdf-body
https://www.benchchem.com/product/b1139641?utm_src=pdf-body
https://www.benchchem.com/product/b1139641?utm_src=pdf-body
https://ecophero.com/product/detail/180
https://ecophero.com/product/detail/180
https://www.benchchem.com/product/b1139641?utm_src=pdf-body
https://www.researchgate.net/publication/317097563_Sex_Pheromone_Dosages_and_Release_Point_Densities_for_Mating_Disruption_of_Ostrinia_furnacalis_Lepidoptera_Crambidae_in_NE_China_Corn_Fields
https://pubmed.ncbi.nlm.nih.gov/28535309/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


range of 6.0 mg per dispenser, have also demonstrated high efficacy in disrupting mating

behaviors.[2][3]

Q3: How do environmental conditions affect the performance of Z12-Tetradecenyl acetate?

A3: Environmental factors such as temperature, humidity, and UV radiation can significantly

impact the efficacy of Z12-Tetradecenyl acetate. Temperature and wind influence the release

rate of the pheromone from dispensers.[4] High temperatures can increase the release rate,

potentially shortening the field life of the dispenser. UV radiation can contribute to the

degradation of both the pheromone and the dispenser material over time. While specific data

on the photodegradation of Z12-Tetradecenyl acetate is limited, studies on similar long-chain

acetate esters and dispenser materials like cellulose acetate show that UV light can cause

chemical breakdown.[5]

Q4: Can pests develop resistance to Z12-Tetradecenyl acetate-based mating disruption?

A4: While less common than resistance to insecticides, there have been documented cases of

insect populations developing resistance to pheromone-based mating disruption. This can

occur over multiple seasons of continuous use. To mitigate this risk, it is advisable to integrate

mating disruption with other Integrated Pest Management (IPM) strategies and to monitor pest

populations for any signs of reduced efficacy.

Q5: How can I monitor the effectiveness of a mating disruption program?

A5: The effectiveness of a mating disruption program is typically monitored by placing

pheromone-baited traps within the treated area. A significant reduction in the number of male

moths captured in these traps (often referred to as "trap shutdown") compared to untreated

control areas is a primary indicator of successful mating disruption.[6] Additionally, monitoring

crop damage, such as the number of damaged ears of corn, provides a direct measure of the

program's success in protecting the crop.[2][3]
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Problem Possible Causes Recommended Solutions

High trap captures of male

moths within the treated area.

- Insufficient pheromone

concentration: The dosage or

dispenser density may be too

low for the existing pest

pressure.[4][6] - Uneven

pheromone distribution: Wind

patterns or dense crop canopy

can lead to areas with low

pheromone coverage.[6][7] -

Dispenser failure: Dispensers

may be old, depleted, or

damaged.

- Increase the number of

dispensers per hectare,

particularly along the upwind

edges of the field.[6] - For the

initial year in fields with high

pest populations, consider an

initial insecticide application to

reduce the number of moths.

[4] - Check the age and

condition of the dispensers

and replace them as needed.

Significant crop damage

despite low trap captures.

- Immigration of mated

females: Mated female moths

may be flying in from nearby

untreated areas.[4] - Non-

target pests: The damage may

be caused by a different pest

species not targeted by Z12-

Tetradecenyl acetate.

- Mating disruption is most

effective in large, isolated

fields. For smaller fields (less

than 10 acres), consider

creating a buffer zone with a

higher dispenser density

around the perimeter. - Scout

the field to correctly identify the

pest causing the damage and

implement appropriate control

measures for that species.

Dispensers appear to lose

efficacy before the end of the

season.

- High temperatures: Elevated

temperatures can accelerate

the pheromone release rate,

depleting the dispensers

prematurely.[4] - UV

degradation: Prolonged

exposure to sunlight can

degrade the dispenser material

and the pheromone.[5]

- Select dispensers with a

release profile suitable for the

expected temperatures and

duration of the pest's flight

period in your region. - In

future applications, consider

dispensers made from more

UV-resistant materials.
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Data Presentation
Table 1: Summary of Field Trial Dosages and Dispenser Densities for Ostrinia furnacalis Mating

Disruption

Dosage per

Dispenser

Dispenser

Density

(points/ha)

Mating

Disruption

Efficacy

Crop Protection

(Ear Protection)
Reference

6.0 mg 60 - 640 >90% >90% [2][3]

0.2 mg 600 - 6,400 >90% >90% [2][3]

0.02 mg 200 - 400 ~85% Not specified [2][3]

Experimental Protocols
Protocol 1: Field Efficacy Trial for Z12-Tetradecenyl Acetate Mating Disruption

Site Selection: Choose a maize field of at least 10 hectares. If possible, select a site that is

isolated from other maize fields to minimize the immigration of mated female moths.

Designate a similarly sized, untreated control plot at a sufficient distance from the treated

plot to avoid pheromone drift.

Dispenser Application:

Based on the desired dosage and dispenser density from Table 1, calculate the total

number of dispensers needed.

Deploy the dispensers just before the anticipated start of the Ostrinia furnacalis flight

period.

Hang the dispensers in the upper third of the maize plant canopy for optimal pheromone

dispersal.[8]

Distribute the dispensers evenly throughout the treated area, with a slightly higher density

along the upwind edges of the field.[6]
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Monitoring:

Place pheromone-baited sticky traps in both the treated and control plots at a density of at

least one trap per 5 acres.[8]

Check the traps weekly, recording and removing the number of captured male moths.

"Trap shutdown" is calculated as the percentage reduction in moth captures in the treated

plot compared to the control plot.

Damage Assessment:

At the end of the season, randomly select at least 100 maize ears from both the treated

and control plots.

Examine each ear for signs of larval damage.

Calculate the percentage of damaged ears for both plots to determine the level of crop

protection.

Data Analysis:

Statistically compare the mean number of moths captured per trap and the percentage of

ear damage between the treated and control plots to evaluate the efficacy of the mating

disruption treatment.
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Caption: Workflow for a field efficacy trial of Z12-Tetradecenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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